Cas no 36651-36-2 (Ethyl 7-oxooctanoate)

• Product Name: Ethyl 7-oxooctanoate
• CAS No: 36651-36-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD30470128
• CID: 921524
• PubChem ID: 284869
• Update Time: 2025-10-05

Ethyl 7-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-oxooctanoate
• 7-oxo-octanoic acid ethyl ester
• 7-Oxo-octansaeure-aethylester
• AC1L61TU
• AC1Q5CI2
• AG-J-08471
• AR-1I9585
• CTK1C2786
• ethyl 7-oxaoctanoate
• NSC141180
• Octanoic acid, 7-oxo-, ethyl ester
• 7-Ketocaprylic acid ethyl ester
• Ethyl 7-oxooctanoate #
• 7-Oxooctanoic acid ethyl ester
• IJIXKXZGLVMEDN-UHFFFAOYSA-N
• 36651-36-2
• AKOS028108658
• DB-114559
• AS-60453
• Ethyl7-oxooctanoate
• DTXSID50301110
• NSC-141180
• MFCD30470128
• SCHEMBL16022550
• Ethyl 7-oxooctanoate

• MDL： MFCD30470128
• Inchi： 1S/C10H18O3/c1-3-13-10(12)8-6-4-5-7-9(2)11/h3-8H2,1-2H3
• InChI Key： IJIXKXZGLVMEDN-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC(C)=O)=O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.3

Experimental Properties

• Density: 0.959
• Boiling Point: 264.5°C at 760 mmHg
• Flash Point: 110.2°C
• Refractive Index: 1.43
• PSA: 43.37
• LogP: 2.08900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters